Cas no 180629-70-3 (2-(2,3-Dihydro-1H-indol-1-YL)phenylamine)

• Product Name: 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine
• CAS No: 180629-70-3
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• MDL: MFCD08699289
• CID: 4707237
• Update Time: 2025-07-19

2-(2,3-Dihydro-1H-indol-1-YL)phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(Indolin-1-yl)aniline
• 2-(2,3-DIHYDRO-1H-INDOL-1-YL)PHENYLAMINE
• 1-(2-aminophenyl)indoline
• 1-(2-amino-phenyl)indoline
• FTCUPLCIWYYZLT-UHFFFAOYSA-N
• 2-(2,3-dihydroindol-1-yl)aniline
• 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine

• MDL： MFCD08699289
• Inchi： 1S/C14H14N2/c15-12-6-2-4-8-14(12)16-10-9-11-5-1-3-7-13(11)16/h1-8H,9-10,15H2
• InChI Key： FTCUPLCIWYYZLT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N)C2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 376.4±31.0 °C at 760 mmHg
• Flash Point: 157.9±20.0 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(2,3-Dihydro-1H-indol-1-YL)phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine

Introduction to 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine (CAS No. 180629-70-3)

2-(2,3-Dihydro-1H-indol-1-YL)phenylamine, identified by the Chemical Abstracts Service Number (CAS No.) 180629-70-3, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a hybrid structure of indole and phenylamine moieties, has garnered considerable attention due to its potential pharmacological properties and structural versatility. The indole ring system is well-documented for its role in various biological processes, while the phenylamine group introduces opportunities for further functionalization and interaction with biological targets.

The structural framework of 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine positions it as a promising candidate for drug discovery initiatives. The presence of the dihydroindole core enhances its solubility and metabolic stability, making it an attractive scaffold for medicinal chemists. Recent advancements in computational chemistry have enabled more precise modeling of this compound’s interactions with biological receptors, facilitating the design of derivatives with improved efficacy and reduced side effects.

In the context of contemporary pharmaceutical research, 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine has been explored for its potential in modulating neurotransmitter pathways. Studies suggest that derivatives of this compound may exhibit activity as serotonin receptor modulators, which could be relevant in the treatment of neurological disorders such as depression and anxiety. The phenylamine moiety, in particular, is known to engage with aromatic amino acid residues in protein targets, offering a basis for designing selective inhibitors or agonists.

One of the most compelling aspects of 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine is its synthetic accessibility. Modern synthetic methodologies have streamlined the preparation of this compound, allowing for rapid exploration of its chemical space. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole-phenylamine linkage efficiently. Additionally, the flexibility of the dihydroindole ring provides a scaffold for introducing diverse substituents, enabling the creation of a library of analogs for high-throughput screening.

The pharmacokinetic profile of 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine has also been a focus of recent research. Preclinical studies indicate that this compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its suitability for therapeutic applications. Furthermore, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing a favorable profile with minimal degradation under physiological conditions.

From a computational biology perspective, molecular docking simulations have been performed to evaluate the binding affinity of 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine to various protein targets. These studies have highlighted potential interactions with enzymes involved in signal transduction pathways, such as kinases and phosphodiesterases. Such interactions could underpin its therapeutic potential in conditions like cancer and inflammatory diseases.

The synthesis and characterization of 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine have also contributed to our understanding of heterocyclic chemistry. The compound exemplifies how functionalizing indole derivatives can lead to novel pharmacophores with distinct biological activities. This underscores the importance of indole-based scaffolds in medicinal chemistry and opens new avenues for drug development.

Future directions in research on 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine include exploring its role in modulating immune responses. Preliminary data suggest that this compound may influence cytokine production and immune cell trafficking, which could be relevant in autoimmune diseases or infections. Additionally, investigating its potential as an antioxidant or anti-inflammatory agent remains an exciting prospect.

The development of novel pharmaceutical agents often relies on interdisciplinary approaches combining synthetic chemistry, pharmacology, and bioinformatics. 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine serves as an excellent example of how integrating these disciplines can accelerate drug discovery pipelines. Its unique structural features offer a rich foundation for designing molecules with tailored biological activities.

In conclusion, 2-(2,3-Dihydro-1H-indol-1-YL)phenylamine (CAS No. 180629-70-3) represents a significant advancement in pharmaceutical chemistry. Its potential applications span multiple therapeutic areas, driven by its structural versatility and favorable pharmacokinetic properties. As research continues to uncover new insights into its mechanisms of action, 180629-70-3 is poised to play a crucial role in shaping future treatments for various human diseases.